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Introduction

This technical guide provides a comprehensive overview of the commercial availability,
physicochemical properties, and synthetic applications of tert-butyl (4-
oxocyclohexyl)carbamate. It is important to note that while the initial query specified "Tert-butyl
methyl(4-oxocyclohexyl)carbamate,” the commercially prevalent and well-documented
compound is the non-N-methylated analogue, tert-butyl (4-oxocyclohexyl)carbamate (CAS No.
179321-49-4). This document will focus on this readily available and widely used chemical
intermediate.

This compound, also known by synonyms such as N-Boc-4-aminocyclohexanone, is a valuable
building block in organic synthesis, particularly in the development of pharmaceutical agents.
Its bifunctional nature, featuring a ketone and a Boc-protected amine, allows for a variety of
chemical transformations. This guide aims to serve as a practical resource for researchers and
professionals in the fields of medicinal chemistry and drug development.
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Physicochemical Properties

The fundamental physicochemical properties of tert-butyl (4-oxocyclohexyl)carbamate are
summarized in the table below. This data has been compiled from various chemical suppliers
and databases.

Property Value Citations
CAS Number 179321-49-4 [1][2][3]
Molecular Formula C11H1sNOs3 [1][2]
Molecular Weight 213.27 g/mol [1112114]
Appearance White to almost colorless solid [3]

Melting Point 114-118 °C [2]

Boiling Point 335.9 £ 31.0 °C (Predicted) [2]
Density 1.06 + 0.1 g/cm3 (Predicted) [2]

N 2-8°C, Sealed in dry
Storage Conditions ) [2]
environment

WYVFPGFWUKBXPZ-
InChl Key [2]
UHFFFAOYSA-N

Commercial Availability

Tert-butyl (4-oxocyclohexyl)carbamate is readily available from a range of commercial chemical
suppliers. The following table provides a summary of some of the key suppliers and the typical
purities offered. Please note that availability and pricing are subject to change and should be
confirmed with the respective suppliers.
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Supplier Purity Notes Citations

Marketed as N-4-Boc-
Sigma-Aldrich (Merck)  95% _
aminocyclohexanone.

N Available for online
BLD Pharm Not specified [5]
orders.

Available in various

Sunway Pharm Ltd 97% quantities from 1g to [4]
1kg.

Echemi (Hangzhou Offered by various

Tianye Chemicals Co., 98-99% suppliers on the [2]

Ltd) platform.

Shanghai T&W
Available in bulk

Pharmaceutical Co., 99.3% N [3]
quantities.

Ltd.

Ambeed Not specified - [6]

Synthetic Applications and Experimental Protocols

Tert-butyl (4-oxocyclohexyl)carbamate is a key intermediate in the synthesis of various complex
molecules, including the anticoagulant drug Edoxaban.[7][8][9] The ketone functionality can be
used for reductive amination or other nucleophilic additions, while the Boc-protected amine can
be deprotected and further functionalized.

General Experimental Protocol: Reductive Amination

The following is a representative, general protocol for the reductive amination of tert-butyl (4-
oxocyclohexyl)carbamate with a primary amine. This procedure is illustrative and may require
optimization for specific substrates.

Materials:
o Tert-butyl (4-oxocyclohexyl)carbamate

e Primary amine (e.g., benzylamine)
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Sodium triacetoxyborohydride (STAB)
Dichloromethane (DCM) or Tetrahydrofuran (THF)
Acetic acid (optional, as a catalyst)

Saturated aqueous sodium bicarbonate solution
Brine

Anhydrous magnesium sulfate or sodium sulfate
Rotary evaporator

Magnetic stirrer and stir bar

Round-bottom flask

Separatory funnel

Procedure:

In a clean, dry round-bottom flask, dissolve tert-butyl (4-oxocyclohexyl)carbamate (1.0 eq) in
an appropriate solvent such as DCM or THF.

Add the primary amine (1.0-1.2 eq) to the solution. If the amine is a salt, it may be necessary
to add a non-nucleophilic base (e.qg., triethylamine) to liberate the free amine.

If desired, a catalytic amount of acetic acid can be added to facilitate imine formation.

Stir the mixture at room temperature for 1-2 hours to allow for the formation of the iminium
ion intermediate.

In a separate container, prepare a solution or slurry of sodium triacetoxyborohydride (1.2-1.5
eq) in the same solvent.

Slowly add the STAB solution/slurry to the reaction mixture. The addition should be done
portion-wise to control any potential exotherm.
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o Allow the reaction to stir at room temperature for 12-24 hours. The progress of the reaction
can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

» Upon completion, quench the reaction by the slow addition of a saturated aqueous solution
of sodium bicarbonate.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM or
another suitable organic solvent.

o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the filtrate under reduced pressure using a rotary evaporator.

e The crude product can be purified by column chromatography on silica gel to yield the
desired N-substituted aminocyclohexylcarbamate.

Logical Workflow for Synthesis

The following diagram illustrates a generalized synthetic workflow where tert-butyl (4-
oxocyclohexyl)carbamate is used as a starting material for the synthesis of a more complex
target molecule, a common practice in medicinal chemistry.
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Generalized Synthetic Workflow
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Generalized Synthetic Workflow

Safety and Handling
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Tert-butyl (4-oxocyclohexyl)carbamate is classified as hazardous to the aquatic environment
(Acute 1).[2] It is essential to avoid its release into the environment and to collect any spillage.
[2] Standard laboratory safety precautions should be taken when handling this compound,
including the use of personal protective equipment (PPE) such as safety glasses, gloves, and a
lab coat. For detailed safety information, please refer to the Safety Data Sheet (SDS) provided
by the supplier.

Conclusion

Tert-butyl (4-oxocyclohexyl)carbamate (CAS No. 179321-49-4) is a commercially accessible
and versatile chemical intermediate with significant applications in organic synthesis,
particularly for the construction of nitrogen-containing heterocyclic compounds and as a key
building block in the synthesis of pharmaceuticals like Edoxaban. Its availability from multiple
suppliers in various purities makes it a reliable choice for research and development projects.
This guide provides a foundational understanding of its properties, availability, and synthetic
utility to aid researchers in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://newdrugapprovals.org/2019/02/28/development-of-an-efficient-manufacturing-process-for-a-key-intermediate-in-the-synthesis-of-edoxaban/
https://eureka.patsnap.com/patent-CN106866452A
https://eureka.patsnap.com/patent-CN106866452A
https://pubs.acs.org/doi/10.1021/acs.oprd.8b00413
https://www.benchchem.com/product/b153516#commercial-availability-of-tert-butyl-methyl-4-oxocyclohexyl-carbamate
https://www.benchchem.com/product/b153516#commercial-availability-of-tert-butyl-methyl-4-oxocyclohexyl-carbamate
https://www.benchchem.com/product/b153516#commercial-availability-of-tert-butyl-methyl-4-oxocyclohexyl-carbamate
https://www.benchchem.com/product/b153516#commercial-availability-of-tert-butyl-methyl-4-oxocyclohexyl-carbamate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153516?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

